Cas no 1260-17-9 (Carminic acid)

• Product Name: Carminic acid
• CAS No: 1260-17-9
• MF: C₂₂H₂₀O₁₃
• MW: 492.386407852173
• MDL: MFCD00167028
• CID: 83518
• Update Time: 2025-09-23

Carminic acid Chemical and Physical Properties

Names and Identifiers

• Carminic acid
• Cochineal Carmine Powder
• Carminic Acid (Natural dye)
• CARMINE
• CARMINIC ACID(RG)
• 22948<BR> CARMINIC ACID
• 2-ANTHRACENECARBOXYLICACID, 7-B-D-GLUCOPYRANOSYL-9,10-DIHYDRO-3,5,6,8-TETRAHYDROXY-1-METHYL-9,10-DIOXO-
• 7-beta-D-Glucopyranosyl-9,10-Dihydro-3,5,6,8-Tetrahydroxy-1-Methyl-9,10-Dioxo-2-Anthracenecarboxylicacid
• Aloesaponarin II
• Carmin <Carminsaeure>
• CARMINE PICRO
• Carminic
• CARMINIC ACID (C.I. 75470) DC
• Carminic acid (E120)
• E120
• Karminsure
• natural red 4
• C.I. 75470
• C.I. Natural Red 4
• Carmine 5297
• Cochineal Red PWD
• E 120 (dye)
• NSC 326224
• Natural Red 2180
• San Red 1
• San-Ei Gen San Red 1
• Sun Red 1
• Sun Red No. 1
• 7-beta-D-Glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid
• E 120

• MDL： MFCD00167028
• Inchi： 1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)
• InChI Key： DGQLVPJVXFOQEV-UHFFFAOYSA-N
• SMILES： CC1C2=C(C(C3C(C2=O)=C(O)C(C2C(O)C(O)C(O)C(CO)O2)=C(O)C=3O)=O)C=C(O)C=1C(=O)O

Computed Properties

• Exact Mass: 492.09000
• Monoisotopic Mass: 492.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 600
• XLogP3: 0.5
• Topological Polar Surface Area: 243

Experimental Properties

• Color/Form: Powder
• Density: 1.869±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136 °C (decomposition)
• Boiling Point: 907.6°C at 760 mmHg
• Flash Point: 316.1ºC
• Refractive Index: 1.6000 (estimate)
• PH: 1.6 (10g/l, H2O, 20℃)
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 242.51000
• LogP: -1.19410
• Solubility: Soluble in hot water
• Color index: 75470
• Merck: 1843
• Specific Rotation: 15654 +51.6° (water)
• Optical Activity: [α]20/D +3.1°, c = 1 in H2O

Carminic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• Storage Condition：Inert atmosphere,2-8°C(BD239258)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids